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Compound of Interest

Compound Name: Tellurium dibromide

Cat. No.: B1610629

This guide provides a detailed analysis of the valence electrons and the derivation of the Lewis
structure for Tellurium Dibromide (TeBr2). It is intended for researchers, scientists, and
professionals in drug development who require a fundamental understanding of molecular
structures.

Core Concepts: Valence Electrons and the Octet
Rule

The construction of a Lewis structure is fundamentally based on the concept of valence
electrons—the electrons in the outermost shell of an atom that participate in chemical bonding.
[1][2] The primary objective is to arrange these electrons in a way that satisfies the octet rule
for each atom, which states that atoms tend to bond in such a way that they each have eight
electrons in their valence shell, achieving a stable electron configuration similar to that of a
noble gas.[3]

Determination of Total Valence Electrons

The first step in deriving the Lewis structure for TeBr: is to calculate the total number of valence
electrons available for bonding.[1][3]

o Tellurium (Te): As an element in Group 16 of the periodic table, Tellurium has 6 valence
electrons.[1][4][5]
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e Bromine (Br): As an element in Group 17 (a halogen), each Bromine atom has 7 valence
electrons.[1][6]

The total count is calculated as follows:

Total Valence Electrons = (Valence electrons of Te) + 2 x (Valence electrons of Br) Total
Valence Electrons = 6 + 2 x 7 Total Valence Electrons =6 + 14 = 20

The TeBr2 molecule has a total of 20 valence electrons to be distributed in its Lewis structure.

[3]14]

Valence
Number of Total Valence
Atom Group Number Electrons per
Atoms Electrons
Atom
Tellurium (Te) 16 6 1 6
Bromine (Br) 17 7 2 14

Total 20

Protocol for Drawing the TeBrz2 Lewis Structure

The systematic placement of atoms and electrons is crucial for determining the correct
molecular representation.

Step 1: Identify the Central Atom The central atom is typically the least electronegative element
in the molecule. Comparing Tellurium and Bromine, Tellurium is less electronegative and is
therefore designated as the central atom.[1][3] The two Bromine atoms are positioned as
terminal atoms bonded to the central Tellurium.

Step 2: Form the Skeletal Structure A single bond is drawn between the central Tellurium atom
and each of the two Bromine atoms. Each single bond represents a shared pair of electrons,
consuming 4 of the 20 available valence electrons.[1]

Step 3: Distribute Remaining Electrons to Terminal Atoms The remaining 16 electrons (20 - 4)
are distributed as lone pairs. The octets of the terminal atoms (Bromine) are completed first.[1]
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Each Bromine atom requires 6 additional electrons (3 lone pairs) to satisfy its octet. This step
uses 12 of the remaining 16 electrons.

Step 4: Place Final Electrons on the Central Atom The final 4 electrons (16 - 12) are placed on
the central Tellurium atom as two lone pairs.[4]

Step 5: Verify Octets and Formal Charges A final check ensures that all atoms satisfy the octet
rule and that the formal charges are minimized.[1][4]

e Bromine atoms: Each has 1 bond (2 electrons) and 3 lone pairs (6 electrons), satisfying the
octet rule with 8 electrons.

o Tellurium atom: The central atom has 2 single bonds (4 electrons) and 2 lone pairs (4
electrons), also satisfying the octet rule with 8 electrons.[1][3]

The formal charge for each atom is calculated using the formula: Formal Charge = (Valence
Electrons) - (Non-bonding Electrons) - (Bonding Electrons / 2)[1]

e Formal ChargeonTe:6-4-(4/2)=0
e Formal ChargeonBr:7-6-(2/2)=0

Since all formal charges are zero, this configuration represents the most stable and correct
Lewis structure for TeBrz.[1][4][7]

Visualization of the Lewis Structure Derivation

The logical workflow for determining the Lewis structure of TeBrz2 can be visualized as follows.
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Initial Data
Te Atom (Group 16) 2x Br Atoms (Group 17)
6 Valence e- 7 Valence e- each

Derivation Steps

Step 1: Calculate Total Valence Electrons
6 +2(7) =20 e-

Step 2: Identify Central Atom
Te (less electronegative)

Step 3: Form Skeletal Structure
Br— Te — Br
(4 e- used)

Step 4: Distribute Lone Pairs to Terminal Br
(12 e- used)

Step 5: Place Remaining e- on Central Te
(4 e- used)

Step 6: Verify Octets & Formal Charges
All atoms have 8e-
All formal charges are 0

Final Structure

y

:Br — Te — Br:

Click to download full resolution via product page

Caption: Workflow for deriving the TeBr2 Lewis structure.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1610629?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Electron Distribution Summary

The final Lewis structure for TeBr2 shows one Tellurium atom single-bonded to two Bromine
atoms. The central Tellurium atom has two lone pairs of electrons, and each terminal Bromine
atom has three lone pairs.[1]

Feature Count Total Electrons

Bonding Electrons

Te-Br Single Bonds 2 4

Non-Bonding Electrons (Lone

Pairs)
On Central Te Atom 2 pairs 4
On Terminal Br Atoms 6 pairs (3 per atom) 12

Total Electrons Accounted For 20

This arrangement results in a bent molecular geometry due to the repulsion between the two
bonding pairs and the two lone pairs on the central Tellurium atom.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Lewis Structure of
Tellurium Dibromide (TeBr2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1610629#tellurium-dibromide-lewis-structure-and-
valence-electrons]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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